Cas no 63515-46-8 (1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride)

• Product Name: 1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride
• CAS No: 63515-46-8
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 1653159
• PubChem ID: 3047420
• Update Time: 2025-04-21

1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride
• 1,2,3,5,6,7-Hexahydro-s-indacen-1-amine--hydrogen chloride (1/1)
• VUFB10,072
• DTXSID80979740
• 63515-46-8
• 1-Amino-s-hydrindacene hydrochloride
• s-Indacen-1-amine, 1,2,3,5,6,7-hexahydro-, hydrochloride

• Inchi： 1S/C12H15N.ClH/c13-12-5-4-10-6-8-2-1-3-9(8)7-11(10)12;/h6-7,12H,1-5,13H2;1H
• InChI Key： GBBQTQATNHIFKH-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC2C=C3CCCC3=CC1=2

Computed Properties

• Exact Mass: 209.09728
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02